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Compound of Interest

Compound Name: 3-Hydroxypicolinate

Cat. No.: B15391739

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypicolinic acid, also known as 3-hydroxy-2-pyridinecarboxylic acid, is a pyridine
derivative that has garnered significant interest in various scientific fields. Its unique structural
features, including a carboxylic acid and a hydroxyl group on a pyridine ring, make it a versatile
molecule with applications ranging from a matrrix in mass spectrometry to a building block in
the synthesis of bioactive compounds. This technical guide provides an in-depth overview of
the chemical properties, structure, and known applications of 3-hydroxypicolinate, with a
focus on data relevant to researchers and professionals in drug development.

Chemical Structure

3-Hydroxypicolinic acid is a heterocyclic compound with the molecular formula CeHsNOs. The
structure consists of a pyridine ring substituted with a carboxylic acid group at the 2-position
and a hydroxyl group at the 3-position.
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Caption: Chemical structure of 3-Hydroxypicolinic Acid.

Core Chemical Properties

The following table summarizes the key chemical and physical properties of 3-Hydroxypicolinic

acid.
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Property Value Source
3-hydroxypyridine-2-carboxylic

IUPAC Name _y yPy Y [1]
acid

Molecular Formula CeHsNOs [1]

Molecular Weight 139.11 g/mol [1]

CAS Number 874-24-8 [1]

Melting Point 208-212 °C [2]

Boiling Point ~393.5 °C (estimated) N/A

pKa (predicted) 1.14 + 0.50 [3]
Light yellow needles or white

Appearance ) ) [21[4]
to off-white crystalline powder
Soluble in water (0.25¢ in

Solubility 10ml). Soluble in DMSO and [31[5]
acetonitrile.
INChI=1S/C6H5NO3/c8-4-2-1-

InChl 3-7-5(4)6(9)10/h1-3,8H, [1]
(H,9,10)

SMILES C1=CC(=C(N=C1)C(=0)0)0O [1]

Experimental Protocols
Synthesis of 3-Hydroxypicolinic Acid

While various synthetic routes exist, a common laboratory-scale synthesis is not extensively

detailed in a single protocol in the searched literature. However, a biosynthetic pathway has

been fully reconstituted in vitro.[6] This enzymatic synthesis starts from L-lysine and involves

three key enzymes: an L-lysine 2-aminotransferase, a two-component monooxygenase, and a

FAD-dependent dehydrogenase.[6] The process involves the C-3 hydroxylation of piperideine-

2-carboxylic acid followed by tautomerization.[6]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypicolinic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypicolinic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypicolinic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypicolinic-Acid
https://en.wikipedia.org/wiki/3-Hydroxypicolinic_acid
https://www.guidechem.com/encyclopedia/3-hydroxypicolinic-acid-dic7224.html
https://en.wikipedia.org/wiki/3-Hydroxypicolinic_acid
https://www.chemimpex.com/products/24514
https://www.guidechem.com/encyclopedia/3-hydroxypicolinic-acid-dic7224.html
https://www.selleckchem.com/products/3-hydroxypicolinic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypicolinic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypicolinic-Acid
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02972e
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02972e
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02972e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15391739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For chemical synthesis, one reported method involves the oxidation of 3-amino-2-picoline.
Another approach starts from 2-chloro-3-hydroxypyridine. A multi-step synthesis starting from
2-Pyridinecarboxaldehyde has also been reported, involving oxidation with quinolinium
dichromate in acetic acid.[7] A detailed, standardized protocol for these methods would require
further optimization and validation in a laboratory setting.

Use as a MALDI Matrix

3-Hydroxypicolinic acid is widely used as a matrix for the analysis of oligonucleotides and other
biomolecules by Matrix-Assisted Laser Desorption/lonization (MALDI) mass spectrometry.[2][8]

Protocol for MALDI Matrix Preparation:

e Stock Solution: Prepare a saturated solution of 3-Hydroxypicolinic acid in a 1:1 (v/v) mixture
of acetonitrile and water.

e Working Solution: The working solution can be prepared by diluting the stock solution with
the same solvent system. The final concentration may need to be optimized depending on

the analyte.
e Sample Preparation:

o Dried-Droplet Method: Mix the analyte solution with the matrix solution in a 1:1 ratio. Spot
1-2 pL of the mixture onto the MALDI target plate and allow it to air dry at room

temperature.

o Thin-Layer Method: First, apply a thin layer of the matrix solution to the target plate and
allow it to crystallize. Then, apply a small volume of the analyte solution on top of the

matrix layer and let it dry.

Biological Activity and Signaling Pathways

Currently, there is limited direct evidence in the scientific literature detailing the specific
signaling pathways modulated by 3-Hydroxypicolinate itself in the context of drug
development. However, its ability to form stable complexes with various metal ions has been
explored for potential therapeutic applications.
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Metal Complexes and Biological Activity

3-Hydroxypicolinate acts as a bidentate ligand, coordinating with metal ions through the
nitrogen of the pyridine ring and the oxygen of the deprotonated carboxylic group. These metal
complexes have shown a range of biological activities:

o Cytotoxic and Antimycobacterial Activity: Copper (II) complexes of 3-hydroxypicolinic acid
have demonstrated cytotoxic and antimycobacterial properties.[9][10] The exact mechanism
of action and the signaling pathways involved have not been fully elucidated but are likely
related to the complex's ability to interact with biological macromolecules.

« Insulin-Mimetic Activity: Certain metal complexes of 3-hydroxypicolinate have been
investigated for their insulin-mimetic activities.[11] It is suggested that the 3-
hydroxypicolinate ligand acts as a carrier for the metal ion, which is responsible for the
biological effect.[11] The specific signaling pathways in insulin metabolism that these
complexes may interact with require further investigation.

Role as a Scaffold in Drug Design

The pyridine ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in
numerous approved drugs.[12] The presence of both a hydroxyl and a carboxylic acid group on
the 3-hydroxypicolinate scaffold provides multiple points for chemical modification, making it
an attractive starting point for the design and synthesis of novel drug candidates.[4][13] Its
ability to chelate metal ions can also be exploited in the design of metallodrugs.[14][15][16]

Logical Relationships and Experimental Workflows

The following diagram illustrates a simplified workflow for investigating the potential of 3-
hydroxypicolinate derivatives in drug discovery.

Scaffold Selection & Derivatization Screening & Activity Assessment Mechanism of Action Studies

Chemical Synthesis Target Validation
of Derivatives

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.medchemexpress.com/3-Hydroxypicolinic_acid.html
https://www.medchemexpress.com/3-hydroxypicolinic-acid-matrix-substance-for-maldi-ms.html
https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.researchgate.net/publication/7824839_Synthesis_and_insulin-mimetic_activities_of_metal_complexes_with_3-hydroxypyridine-2-carboxylic_acid
https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.researchgate.net/publication/7824839_Synthesis_and_insulin-mimetic_activities_of_metal_complexes_with_3-hydroxypyridine-2-carboxylic_acid
https://www.mdpi.com/1420-3049/29/13/3004
https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.chemimpex.com/products/24514
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-5-hydroxypicolinic-acid-in-modern-pharmaceutical-synthesis
https://www.mdpi.com/2304-6740/13/8/250
https://www.mdpi.com/2073-4352/13/7/1012
https://pmc.ncbi.nlm.nih.gov/articles/PMC7699381/
https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.benchchem.com/product/b15391739?utm_src=pdf-body
https://www.benchchem.com/product/b15391739?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15391739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Drug discovery workflow using 3-hydroxypicolinate.

Conclusion

3-Hydroxypicolinic acid is a molecule with well-defined chemical and physical properties and
established applications, most notably as a matrix in MALDI mass spectrometry. While its direct
role in specific biological signaling pathways is not yet well-documented, its structural features
and ability to form bioactive metal complexes make it a compound of interest for further
investigation in drug discovery and development. Future research should focus on elucidating
the mechanisms of action of its biologically active derivatives and complexes to fully realize its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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